Cas no 1344213-82-6 (3-(3,5-difluorophenyl)cyclopentan-1-ol)

• Product name: 3-(3,5-difluorophenyl)cyclopentan-1-ol
• CAS No: 1344213-82-6
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• MDL: MFCD20340909
• CID: 5243825

3-(3,5-difluorophenyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 3-(3,5-difluorophenyl)-
• 3-(3,5-difluorophenyl)cyclopentan-1-ol

• MDL： MFCD20340909
• Inchi： 1S/C11H12F2O/c12-9-3-8(4-10(13)6-9)7-1-2-11(14)5-7/h3-4,6-7,11,14H,1-2,5H2
• InChI Key： KQMVSFHETXTSSA-UHFFFAOYSA-N
• SMILES： C1(O)CCC(C2=CC(F)=CC(F)=C2)C1

Additional information on 3-(3,5-difluorophenyl)cyclopentan-1-ol

Introduction to CAS No. 134421-38-6: 3-(3,5-Difluorophenyl)cyclopentan-1-ol

CAS No. 134421-38-6, commonly referred to as 3-(3,5-difluorophenyl)cyclopentan-1-ol, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a cyclopentane ring substituted with a hydroxyl group and a difluorophenyl group at the 3-position. The presence of fluorine atoms in the phenyl ring introduces distinct electronic and steric properties, making this compound highly valuable in chemical synthesis and material science.

Recent studies have highlighted the potential of 3-(3,5-difluorophenyl)cyclopentan-1-ol in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its potential in developing novel therapeutic agents.

The synthesis of CAS No. 134421-38-6 involves a multi-step process that typically begins with the preparation of the difluorophenyl intermediate. This is followed by cyclization reactions to form the cyclopentane ring and subsequent functionalization to introduce the hydroxyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of physical properties, 3-(3,5-difluorophenyl)cyclopentan-1-ol exhibits a melting point of approximately 78°C and a boiling point around 205°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various chemical reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability that can be further enhanced through structural modifications.

The application of CAS No. 134421-38-6 extends beyond pharmaceuticals into materials science and industrial chemistry. For example, it has been utilized as a precursor for synthesizing advanced polymers with tailored mechanical properties. A recent breakthrough reported in Polymer Chemistry showcased its role in creating high-performance thermoplastics for aerospace applications.

In conclusion, CAS No. 134421-38-6: 3-(3,5-difluorophenyl)cyclopentan-1-ol stands out as a critical compound in modern chemistry due to its unique structure and diverse applications. Ongoing research continues to uncover new potentials for this compound, ensuring its relevance in both academic and industrial settings.